Cas no 66781-24-6 (1,2-Propanediol, 3-[(3-methoxy-2-pyridinyl)oxy]-)

• Product Name: 1,2-Propanediol, 3-[(3-methoxy-2-pyridinyl)oxy]-
• CAS No: 66781-24-6
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 395806
• PubChem ID: 13195074
• Update Time: 2025-04-19

1,2-Propanediol, 3-[(3-methoxy-2-pyridinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-[(3-methoxy-2-pyridinyl)oxy]-
• 1,2-Propanediol,3-[(3-methoxy-2-pyridinyl)oxy]-(9CI)
• 3-(3-methoxypyridin-2-yl)oxypropane-1,2-diol
• 3-[(3-Methoxypyridin-2-yl)oxy]propane-1,2-diol
• QOMNQIZYXWKCPO-UHFFFAOYSA-N
• SCHEMBL11394954
• DTXSID60526317
• 66781-24-6
• 3-(3-methoxy-2-pyridyloxy)-1,2-propanediol

• Inchi： 1S/C9H13NO4/c1-13-8-3-2-4-10-9(8)14-6-7(12)5-11/h2-4,7,11-12H,5-6H2,1H3
• InChI Key： QOMNQIZYXWKCPO-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=CN=1)OC)CC(CO)O

Computed Properties

• Exact Mass: 199.08449
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers